Cas no 127979-74-2 (2-(Trifluoromethoxy)benzamide)

2-(Trifluoromethoxy)benzamide structure
Product name:2-(Trifluoromethoxy)benzamide
2-(Trifluoromethoxy)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(Trifluoromethoxy)benzamide
- 2-(Trifluoromethoxy)benzamide97%
- 2-(Trifluoromethoxy)benzamide 97%
- 2-trifluoromethoxybenzamide
- SCHEMBL351860
- DTXSID90380409
- AKOS015853001
- Benzamide,2-(trifluoromethoxy)-
- 2-(Trifluoromethoxy)benzamide, AldrichCPR
- SB76770
- FT-0608936
- D74290
- MFCD00042407
- CS-0081136
- 2-(trifluoromethyloxy)benzamide
- 127979-74-2
- A805773
- JS-4217
- benzamide, 2-(trifluoromethoxy)-
- DB-041880
-
- MDL: MFCD00042407
- Inchi: InChI=1S/C8H6F3NO2/c9-8(10,11)14-6-4-2-1-3-5(6)7(12)13/h1-4H,(H2,12,13)
- InChI Key: XXTXDVUAHROLBN-UHFFFAOYSA-N
- SMILES: NC(C1=CC=CC=C1OC(F)(F)F)=O
Computed Properties
- Exact Mass: 205.03500
- Monoisotopic Mass: 205.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 2
- Topological Polar Surface Area: 52.3A^2
- Surface Charge: 0
- XLogP3: nothing
Experimental Properties
- Color/Form: powder
- Density: 1.381
- Melting Point: 153 °C
- Boiling Point: 241.8°C at 760 mmHg
- Flash Point: 100.1°C
- Refractive Index: 1.481
- PSA: 52.32000
- LogP: 2.38440
- Solubility: Not determined
2-(Trifluoromethoxy)benzamide Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 36/37/38-52-36-22
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Risk Phrases:R36/37/38
2-(Trifluoromethoxy)benzamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Oakwood | 007536-1g |
2-(Trifluoromethoxy)benzamide |
127979-74-2 | 97% | 1g |
$49.00 | 2024-07-19 | |
Chemenu | CM277566-1g |
2-(Trifluoromethoxy)benzamide |
127979-74-2 | 95% | 1g |
$63 | 2022-06-13 | |
TRC | T797088-100mg |
2-(Trifluoromethoxy)benzamide |
127979-74-2 | 100mg |
$ 80.00 | 2022-06-02 | ||
Alichem | A015001782-1g |
2-(Trifluoromethoxy)benzamide |
127979-74-2 | 97% | 1g |
1,579.40 USD | 2021-06-21 | |
TRC | T797088-50mg |
2-(Trifluoromethoxy)benzamide |
127979-74-2 | 50mg |
$ 65.00 | 2022-06-02 | ||
Apollo Scientific | PC7434P-5g |
2-(Trifluoromethoxy)benzamide |
127979-74-2 | 97% | 5g |
£42.00 | 2023-09-02 | |
Fluorochem | 007536-5g |
2-(Trifluoromethoxy)benzamide |
127979-74-2 | 97% | 5g |
£42.00 | 2022-03-01 | |
Fluorochem | 007536-25g |
2-(Trifluoromethoxy)benzamide |
127979-74-2 | 97% | 25g |
£168.00 | 2022-03-01 | |
1PlusChem | 1P000Y38-1g |
Benzamide, 2-(trifluoromethoxy)- |
127979-74-2 | 97% | 1g |
$51.00 | 2025-02-18 | |
1PlusChem | 1P000Y38-250mg |
Benzamide, 2-(trifluoromethoxy)- |
127979-74-2 | 97% | 250mg |
$25.00 | 2025-02-18 |
2-(Trifluoromethoxy)benzamide Related Literature
-
Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts, 2013,15, 730-738
-
Eduardo Ribeiro deAzevedo,Tito José Bonagamba,Aldo Eloizo Job,Eduardo René Pérez González Green Chem., 2011,13, 2146-2153
-
Carina Muoth,Adrian Wichser,Marco Monopoli,Manuel Correia,Nicky Ehrlich,Katrin Loeschner,Audrey Gallud,Melanie Kucki,Liliane Diener,Pius Manser,Wolfram Jochum,Peter Wick,Tina Buerki-Thurnherr Nanoscale, 2016,8, 17322-17332
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Joscelyn C. Mejías,Michael R. Nelson,Olivia Liseth,Krishnendu Roy Lab Chip, 2020,20, 3601-3611
-
5. A cancer cell membrane-encapsulated MnO2 nanoreactor for combined photodynamic-starvation therapy†Wei Pan,Yegang Ge,Zhengze Yu,Ping Zhou,Bingjie Cui,Na Li,Bo Tang Chem. Commun., 2019,55, 5115-5118
-
Qiurong Shi,Younghwan Cha,Yang Song,Jung-In Lee,Chengzhou Zhu,Xiaoyu Li,Min-Kyu Song,Dan Du,Yuehe Lin Nanoscale, 2016,8, 15414-15447
-
Shuhei Furukawa,Tanya Balandina,Klaus Müllen,Mark Van der Auweraer,Steven De Feyter Nanoscale, 2010,2, 1773-1780
-
Viswanathan Baskar,Kandasamy Gopal,Madeleine Helliwell,Floriana Tuna,Wolfgang Wernsdorfer Dalton Trans., 2010,39, 4747-4750
-
Tenglong Mei,Chuang Wang,Meng Liao,Jiaxin Li,Liyuan Wang,Chengqiang Tang,Xuemei Sun,Bingjie Wang,Huisheng Peng J. Mater. Chem. A, 2021,9, 10104-10109
-
Zhitao Lu,Shaohong Liu,Chuanfa Li,Junlong Huang,Dingcai Wu,Ruowen Fu Chem. Commun., 2019,55, 6034-6037
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